Cas no 5403-53-2 (3-bromo-N-(4-{[(4-methylphenyl)carbonyl]amino}phenyl)benzamide)

• Product Name: 3-bromo-N-(4-{[(4-methylphenyl)carbonyl]amino}phenyl)benzamide
• CAS No: 5403-53-2
• MF: C₂₁H₁₇BrN₂O₂
• MW: 409.275884389877
• CID: 1589245
• PubChem ID: 2844876
• Update Time: 2025-04-21

3-bromo-N-(4-{[(4-methylphenyl)carbonyl]amino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(4-{[(4-methylphenyl)carbonyl]amino}phenyl)benzamide
• 3-bromo-N-[4-[(4-methylbenzoyl)amino]phenyl]benzamide
• Cambridge id 5403532
• DTXSID20385821
• 5403-53-2

• Inchi： 1S/C21H17BrN2O2/c1-14-5-7-15(8-6-14)20(25)23-18-9-11-19(12-10-18)24-21(26)16-3-2-4-17(22)13-16/h2-13H,1H3,(H,23,25)(H,24,26)
• InChI Key： ABOIDUUTAWJAAP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1C=CC(=CC=1)NC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 408.04741
• Monoisotopic Mass: 408.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2